Cas no 65075-96-9 (thieno2,3-bpyridin-4-ol)

• Product Name: thieno2,3-bpyridin-4-ol
• CAS No: 65075-96-9
• MF: C₇H₅NOS
• MW: 151.185700178146
• MDL: MFCD18802558
• CID: 1089433
• PubChem ID: 12395107
• Update Time: 2025-10-31

thieno2,3-bpyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridin-4-ol
• Thieno[2,3-b]pyridin-4(7H)-one
• 4-hydroxythieno< 2,3-b> pyridine
• 7(9)H-tetrazolo[5,1-i]purine
• 7H-s-triazolo[3,4-i]purine-3(2H)-thione
• 7H-s-triazolo< 3,4-i> purine-3(2H)-thione
• 7H-Tetrazolo< 5,1-i> purin
• 7H-thieno[2,3-b]pyridin-4-one
• AC1NA2R9
• NSC404822
• Tetrazolo< 1,5-i> -purin
• Tetrazolo< 5,1-i> purin
• Thieno[2,3-bpyridin-4-ol
• OGLNUUIOLDYMHM-UHFFFAOYSA-N
• FCH996200
• 4665AJ
• AK140119
• AX8263254
• ST2413984
• 65075-96-9
• 110651-85-9
• C91363
• MFCD18802558
• SB38130
• 4-oxo-4,7-dihydrothieno [2,3-b]pyridine
• DB-266968
• AKOS022175117
• CS-17319
• CS-W006794
• SCHEMBL169946
• A867749
• thieno2,3-bpyridin-4-ol

• MDL： MFCD18802558
• Inchi： 1S/C7H5NOS/c9-6-1-3-8-7-5(6)2-4-10-7/h1-4H,(H,8,9)
• InChI Key： OGLNUUIOLDYMHM-UHFFFAOYSA-N
• SMILES： S1C=CC2C(C=CNC1=2)=O

Computed Properties

• Exact Mass: 151.00925
• Monoisotopic Mass: 151.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3
• XLogP3: 1.6

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on thieno2,3-bpyridin-4-ol

Thieno[2,3-b]pyridin-4-ol (CAS No. 65075-96-9): A Versatile Scaffold in Modern Medicinal Chemistry

Thieno[2,3-b]pyridin-4-ol, identified by its Chemical Abstracts Service (CAS) number CAS No. 65075-96-9, represents a structurally intriguing heterocyclic compound that has garnered significant attention in the realm of medicinal chemistry. This bicyclic scaffold, composed of a thiophene ring fused with a pyridine ring, exhibits a unique combination of electronic and steric properties that make it a valuable building block for the design and synthesis of novel therapeutic agents.

The significance of Thieno[2,3-b]pyridin-4-ol lies in its ability to serve as a versatile pharmacophore, offering multiple sites for functionalization to tailor its biological activity. The presence of an hydroxyl group at the 4-position of the pyridine ring provides a handle for further chemical modification, enabling the attachment of diverse substituents that can modulate receptor binding affinity and selectivity. This flexibility has made it a popular choice for the development of compounds targeting various biological pathways.

In recent years, the exploration of Thieno[2,3-b]pyridin-4-ol-based derivatives has expanded into several promising areas of therapeutic research. One notable application is in the field of anticancer drug discovery. Studies have demonstrated that certain derivatives of this scaffold exhibit potent inhibitory effects on kinases and other enzymes involved in cancer cell proliferation and survival. For instance, modifications at the thiophene ring have been shown to enhance binding to target proteins, leading to increased efficacy in preclinical models.

Another area where Thieno[2,3-b]pyridin-4-ol has shown promise is in the treatment of neurological disorders. The unique electronic properties of the heterocyclic system allow for interactions with neurotransmitter receptors and ion channels, making it a viable candidate for developing novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease. Recent research has highlighted derivatives that exhibit neuroprotective effects by modulating oxidative stress and inflammation pathways.

The antimicrobial properties of Thieno[2,3-b]pyridin-4-ol derivatives have also been extensively investigated. Given the growing concern over antibiotic resistance, there is a pressing need for new antimicrobial agents with distinct mechanisms of action. Compounds derived from this scaffold have demonstrated activity against both Gram-positive and Gram-negative bacteria, as well as fungi. The hydroxyl group at the 4-position plays a crucial role in these interactions by forming hydrogen bonds with bacterial targets, disrupting essential cellular processes.

In addition to its therapeutic applications, Thieno[2,3-b]pyridin-4-ol has found utility in materials science and electronics. Its conjugated system and electron-rich nature make it an attractive candidate for organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its potential in developing efficient charge transport materials and optoelectronic devices, leveraging its ability to undergo π-stacking interactions and form stable supramolecular structures.

The synthesis of Thieno[2,3-b]pyridin-4-ol and its derivatives involves sophisticated methodologies that highlight the ingenuity of modern synthetic chemistry. Common approaches include cyclization reactions, cross-coupling techniques such as Suzuki or Buchwald-Hartwig couplings, and functional group transformations to introduce desired substituents. Advances in catalytic systems have further streamlined these processes, enabling higher yields and selectivity.

The development of computational tools has also played a pivotal role in optimizing the synthesis and properties of Thieno[2,3-b]pyridin-4-ol-based compounds. Molecular modeling techniques allow researchers to predict binding affinities, optimize molecular geometry, and design analogs with enhanced biological activity. These computational methods complement experimental efforts by providing rapid screening platforms for hit identification and lead optimization.

In conclusion, Thieno[2,3-b]pyridin-4-ol (CAS No. 65075-96-9) stands as a testament to the power of heterocyclic chemistry in driving innovation across multiple disciplines. Its unique structural features and functional versatility have positioned it as a cornerstone in medicinal chemistry research. As our understanding of biological systems continues to evolve, it is likely that derivatives of this scaffold will continue to emerge as key components in next-generation therapeutics.